
solubility profile of 2-(dimethylamino)-2-
phenylbutan-1-ol in common lab solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-(Dimethylamino)-2-phenylbutan-

1-ol

Cat. No.: B1334971 Get Quote

Solubility Profile of 2-(dimethylamino)-2-
phenylbutan-1-ol: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility information

for 2-(dimethylamino)-2-phenylbutan-1-ol (CAS No: 39068-94-5). Due to a notable absence

of published quantitative solubility data for this compound in peer-reviewed literature, this

document summarizes the existing qualitative and predicted data. Furthermore, it offers

detailed, generalized experimental protocols for determining the solubility of this compound in

common laboratory solvents, addressing the current information gap.
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Parameter Value Reference

Chemical Name
2-(dimethylamino)-2-

phenylbutan-1-ol

Synonyms

Trimebutine Impurity A, β-

(dimethylamino)-β-

ethylphenethyl alcohol

[1]

CAS Number 39068-94-5 [1][2][3][4][5]

Molecular Formula C₁₂H₁₉NO [2][6]

Molecular Weight 193.29 g/mol [6]

Appearance Liquid [7]

Solubility Data
Direct, experimentally determined quantitative solubility data for 2-(dimethylamino)-2-
phenylbutan-1-ol is limited. The following table summarizes the available qualitative and

computationally predicted data.

Solvent CAS Number Solubility Data Type

Water 7732-18-5 7.25 mg/mL Predicted

Chloroform 67-66-3 Slightly Soluble Qualitative[2]

Dichloromethane 75-09-2 Slightly Soluble Qualitative[2]

Dimethyl Sulfoxide

(DMSO)
67-68-5 Slightly Soluble Qualitative[2]

Methanol 67-56-1 Slightly Soluble Qualitative[2]

Ethanol 64-17-5 Data Not Available -

Acetone 67-64-1 Data Not Available -

Acetonitrile 75-05-8 Data Not Available -
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Experimental Protocols for Solubility Determination
Given the lack of comprehensive data, the following protocols are provided as standardized

methods for determining the solubility of 2-(dimethylamino)-2-phenylbutan-1-ol in various

laboratory solvents.

Qualitative Solubility Determination
This method provides a rapid assessment of solubility.

Objective: To determine if the compound is soluble, partially soluble, or insoluble in a given

solvent at a specific concentration.

Materials:

2-(dimethylamino)-2-phenylbutan-1-ol

Selected solvents (e.g., water, ethanol, DMSO, etc.)

Small test tubes or vials

Vortex mixer

Pipettes and analytical balance

Procedure:

Add 1 mL of the selected solvent to a clean test tube.

Weigh approximately 10 mg of 2-(dimethylamino)-2-phenylbutan-1-ol and add it to the test

tube.

Vortex the mixture vigorously for 1-2 minutes.

Visually inspect the solution against a dark background.

Soluble: The solution is clear with no visible particles.

Partially Soluble: The solution is cloudy or contains suspended particles.
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Insoluble: The compound remains as a separate phase (e.g., undissolved liquid droplets).

Record the observations.

Quantitative Solubility Determination (Shake-Flask
Method)
This is a widely accepted method for determining equilibrium solubility.

Objective: To determine the precise concentration of a saturated solution of the compound in a

specific solvent at a controlled temperature.

Materials:

2-(dimethylamino)-2-phenylbutan-1-ol

Selected solvents

Screw-cap vials or flasks

Shaking incubator or orbital shaker with temperature control

Analytical balance

Centrifuge

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrument

Syringe filters (e.g., 0.45 µm PTFE)

Procedure:

Add an excess amount of 2-(dimethylamino)-2-phenylbutan-1-ol to a vial containing a

known volume of the solvent (e.g., 5 mL). An excess is necessary to ensure a saturated

solution is formed.
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Seal the vials and place them in a shaking incubator set to a constant temperature (e.g., 25

°C).

Agitate the samples for a sufficient time to reach equilibrium (typically 24-48 hours).

After the equilibration period, allow the vials to stand undisturbed for at least 2 hours to allow

undissolved material to settle.

Carefully withdraw an aliquot of the supernatant using a syringe and filter it through a syringe

filter to remove any undissolved particles.

Dilute the filtered solution with a suitable solvent to a concentration within the calibration

range of the analytical method.

Quantify the concentration of 2-(dimethylamino)-2-phenylbutan-1-ol in the diluted sample

using a validated HPLC method.

Calculate the original solubility in mg/mL or mol/L, accounting for the dilution factor.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for determining the quantitative solubility

of 2-(dimethylamino)-2-phenylbutan-1-ol.
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Start: Prepare Materials

Add excess 2-(dimethylamino)-2-phenylbutan-1-ol
to a known volume of solvent

Equilibrate at constant temperature
with agitation (24-48h)

Allow undissolved solute to settle

Filter supernatant to remove
undissolved particles

Dilute filtered sample

Analyze by HPLC or other
quantitative method

Calculate solubility

End: Report Solubility

Click to download full resolution via product page

Caption: Workflow for Quantitative Solubility Determination.
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This guide underscores the necessity for experimental determination of the solubility of 2-
(dimethylamino)-2-phenylbutan-1-ol to support research and development activities. The

provided protocols offer a robust framework for generating this critical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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